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Compound of Interest

Compound Name: Phenyl isothiocyanate

Cat. No.: B057514

For Researchers, Scientists, and Drug Development Professionals

Phenyl isothiocyanate (PITC), also known as Edman's reagent, is an indispensable tool in
protein chemistry and organic synthesis. Its unique reactivity, particularly towards primary and
secondary amines, has established it as the cornerstone of the Edman degradation method for
N-terminal protein sequencing. This guide provides an in-depth overview of the chemical
properties, reactivity, and key experimental applications of PITC.

Chemical and Physical Properties

Phenyl isothiocyanate is a colorless to pale yellow liquid with a characteristic pungent,
mustard-like odor.[1] It is volatile and can yellow upon exposure to light and air.[2] Key physical
and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of Phenyl Isothiocyanate
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Property Value Reference(s)
Chemical Formula C7HsNS [3]

Molar Mass 135.19 g/mol [3114]
Appearance Colorless to pale yellow liquid [11[2]

Density 1.132 g/mL at 20 °C [5]

Melting Point -21 °C [3][5]

Boiling Point 218-221 °C [315]
Refractive Index (n20/D) 1.6515 [5]

Insoluble in water.[5] Soluble in

organic solvents like ethanol,

Solubility
ether, acetone, and
chloroform.[1][2][5][6]
Vapor Pressure 1.5 mmHg [4]
Flash Point 88 °C (closed cup)

Core Reactivity

The reactivity of PITC is dominated by the electrophilic nature of the central carbon atom in the
isothiocyanate group (-N=C=S). This carbon is highly susceptible to nucleophilic attack, making
PITC an excellent reagent for derivatizing nucleophiles such as amines, alcohols, and thiols.[1]

The most significant reaction of PITC is with primary and secondary amines.[5][7] Under mildly
alkaline conditions, the amine's lone pair of electrons attacks the central carbon of the
isothiocyanate, forming a stable phenylthiocarbamoyl (PTC) derivative, which is a type of
thiourea.[5][8][9] This reaction is the foundation of PITC's use in protein sequencing and amino
acid analysis.[5][8] The reaction proceeds readily with alkylamines; aryl amines may require
heat to react.[9]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://en.wikipedia.org/wiki/Phenyl_isothiocyanate
https://en.wikipedia.org/wiki/Phenyl_isothiocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-Isothiocyanate
https://cymitquimica.com/cas/103-72-0/
https://www.solubilityofthings.com/isothiocyanatobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5733806.htm
https://en.wikipedia.org/wiki/Phenyl_isothiocyanate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5733806.htm
https://en.wikipedia.org/wiki/Phenyl_isothiocyanate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5733806.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5733806.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5733806.htm
https://cymitquimica.com/cas/103-72-0/
https://www.solubilityofthings.com/isothiocyanatobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5733806.htm
https://www.solubilityofthings.com/isothiocyanatomethylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-Isothiocyanate
https://cymitquimica.com/cas/103-72-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5733806.htm
https://www.researchgate.net/post/Does_phenyl_isothiocyanate_react_with_the_amines_in_uric_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5733806.htm
https://www.letstalkacademy.com/phenyl-isothiocyanate-amino-terminal-reaction/
https://www.reddit.com/r/OrganicChemistry/comments/1go1d8g/how_anyone_have_experience_with_reacting_amines/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5733806.htm
https://www.letstalkacademy.com/phenyl-isothiocyanate-amino-terminal-reaction/
https://www.reddit.com/r/OrganicChemistry/comments/1go1d8g/how_anyone_have_experience_with_reacting_amines/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reactants
Phenyl Isothiocyanate Primary Amine ) . ) )
IR f PITC with a P Amine.
(CeHsNCS) (R-NH2) General Reaction o C with a Primary Amine
Nucleophilic Attack
Produqt
Y Y

Phenylthiourea Derivative

Click to download full resolution via product page
Caption: General Reaction of PITC with a Primary Amine.

PITC can also react with other nucleophiles, although these reactions are less common in
bioanalytical applications than its reaction with amines. It participates in dehydration reactions
of alcohols.[10] The reaction with thiols is particularly relevant in biological systems. For
instance, isothiocyanates are known to react with the thiol group of glutathione (GSH), which
can influence their biological activity.[11] The reactivity of isothiocyanates with thiols tends to
decrease as the length of an attached alkyl chain increases.[11]

Phenyl isothiocyanate is incompatible with strong acids and can react with water.[5][12] While
its solubility in water is low, hydrolysis can occur, particularly under certain pH conditions. This
IS an important consideration in aqueous reaction media.

Experimental Protocols and Applications

PITC's reactivity is harnessed in two primary analytical techniques: the Edman degradation for
sequencing peptides and pre-column derivatization for HPLC analysis of amino acids.

Developed by Pehr Edman, this method allows for the sequential removal and identification of
amino acids from the N-terminus of a peptide or protein.[13] Modern automated sequencers
can accurately sequence up to 30-60 residues using this chemistry.[13]
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Experimental Protocol:

The process involves a three-step cycle: coupling, cleavage, and conversion.[14]

o Coupling: The peptide is reacted with phenyl isothiocyanate (PITC) under mildly alkaline
conditions (e.g., using trimethylamine or N-methylpiperidine) to form a phenylthiocarbamoyl
(PTC) derivative at the free N-terminal amino group.[13][14]

o Cleavage: The PTC-derivatized terminal amino acid is then cleaved from the peptide chain
using a strong anhydrous acid, such as trifluoroacetic acid (TFA).[13][15] This step yields an
anilinothiazolinone (ATZ) derivative of the amino acid and the original peptide, now
shortened by one residue.[15] The peptide itself remains intact because the peptide bonds
are not broken.[13]

o Conversion and Identification: The unstable ATZ-amino acid is extracted into an organic
solvent and then converted to a more stable phenylthiohydantoin (PTH) derivative by
treatment with aqueous acid.[13][15] This PTH-amino acid is then identified using
chromatography, typically HPLC, by comparing its retention time to that of known PTH-amino
acid standards.[15][16] The shortened peptide is then subjected to the next cycle of
degradation.[13]
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Caption: Workflow of the Edman Degradation Cycle.
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PITC is widely used as a pre-column derivatization reagent for the quantitative analysis of
amino acids from protein or peptide hydrolysates.[17] The derivatization converts the amino
acids into PTC-amino acids, which have a strong UV absorbance (around 245-254 nm),
allowing for sensitive detection by HPLC.[5][17] This method is advantageous because PITC
reacts with both primary and secondary amino acids (like proline), and the resulting derivatives
are stable.[5][18]

Experimental Protocol:

Sample Preparation: The protein or peptide sample is first hydrolyzed to its constituent
amino acids (e.g., using 6N HCI). The hydrolysate is then dried completely to remove the
acid.

Derivatization: The dried amino acid sample is redissolved in a coupling buffer (e.g., a
mixture of methanol, water, and triethylamine).[19] The PITC reagent, typically dissolved in
an organic solvent, is added to the sample. The reaction is allowed to proceed at room
temperature for 10-60 minutes.[19][20][21]

Reagent Removal: After the reaction is complete, excess PITC and byproducts are removed,
often by evaporation under vacuum or by extraction with a nonpolar solvent like n-hexane.
[19][20]

HPLC Analysis: The dried PTC-amino acid sample is redissolved in a suitable mobile phase
buffer and injected into a reversed-phase HPLC system.[17] The PTC-amino acids are
separated via a gradient elution and detected by their UV absorbance.[17][21] Quantification
is achieved by comparing peak areas to those of a standard mixture of derivatized amino
acids.
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Caption: Workflow for Amino Acid Analysis using PITC Derivatization.
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Synthesis

Phenyl isothiocyanate is commercially available but can also be synthesized in the laboratory.
[3] A common method involves the reaction of aniline with carbon disulfide in the presence of a
base like concentrated ammonia or potassium carbonate to form a dithiocarbamate salt
intermediate.[3][22] This intermediate is then treated with a reagent such as lead(ll) nitrate to
yield phenyl isothiocyanate.[3] Other methods include the Sandmeyer reaction using aniline,
sodium nitrite, and copper(l) thiocyanate.[3]

Safety and Handling

Phenyl isothiocyanate is a hazardous chemical and must be handled with appropriate safety
precautions.

Toxicity: It is toxic if swallowed, by skin contact, or by inhalation.[12][23]
» Corrosivity: It causes severe skin burns and eye damage.[12][23]

¢ Sensitization: It may cause allergic skin reactions and allergy or asthma symptoms if inhaled.
[12][23]

e Handling: Use only in a well-ventilated area or fume hood. Wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face
shield, and a lab coat.[24]

e Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances such as strong oxidizing agents, strong acids, heat, and direct
sunlight.[5][12][23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenyl Isothiocyanate (PITC): A Technical Guide to
Chemical Properties and Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057514#phenyl-isothiocyanate-chemical-properties-
and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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